Cas no 2306252-50-4 (tert-butyl (4R)-4-amino-2,2-difluoro-8-azaspiro[4.5]decane-8-carboxylate)
tert-butyl (4R)-4-amino-2,2-difluoro-8-azaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl (4R)-4-amino-2,2-difluoro-8-azaspiro[4.5]decane-8-carboxylate
-
- Inchi: 1S/C14H24F2N2O2/c1-12(2,3)20-11(19)18-6-4-13(5-7-18)9-14(15,16)8-10(13)17/h10H,4-9,17H2,1-3H3/t10-/m1/s1
- InChI Key: NLUWWUHDYDHZQW-SNVBAGLBSA-N
- SMILES: [C@H]1(N)C2(CCN(C(OC(C)(C)C)=O)CC2)CC(F)(F)C1
tert-butyl (4R)-4-amino-2,2-difluoro-8-azaspiro[4.5]decane-8-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Bestfluorodrug | YF1040013-1.0g |
tert-butyl (R)-1-amino-3,3-difluoro-8-azaspiro[4.5]decane-8-carboxylate |
2306252-50-4 | 97% | 1.0g |
¥9000 | 2023-03-10 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBS62641-100MG |
tert-butyl (4R)-4-amino-2,2-difluoro-8-azaspiro[4.5]decane-8-carboxylate |
2306252-50-4 | 95% | 100MG |
¥ 4,085.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBS62641-250MG |
tert-butyl (4R)-4-amino-2,2-difluoro-8-azaspiro[4.5]decane-8-carboxylate |
2306252-50-4 | 95% | 250MG |
¥ 6,534.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBS62641-500MG |
tert-butyl (4R)-4-amino-2,2-difluoro-8-azaspiro[4.5]decane-8-carboxylate |
2306252-50-4 | 95% | 500MG |
¥ 10,883.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBS62641-1G |
tert-butyl (4R)-4-amino-2,2-difluoro-8-azaspiro[4.5]decane-8-carboxylate |
2306252-50-4 | 95% | 1g |
¥ 16,321.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBS62641-5G |
tert-butyl (4R)-4-amino-2,2-difluoro-8-azaspiro[4.5]decane-8-carboxylate |
2306252-50-4 | 95% | 5g |
¥ 48,965.00 | 2023-04-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1549891-100mg |
Tert-butyl (R)-1-amino-3,3-difluoro-8-azaspiro[4.5]Decane-8-carboxylate |
2306252-50-4 | 98% | 100mg |
¥15229 | 2023-03-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1549891-250mg |
Tert-butyl (R)-1-amino-3,3-difluoro-8-azaspiro[4.5]Decane-8-carboxylate |
2306252-50-4 | 98% | 250mg |
¥24484 | 2023-03-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1549891-500mg |
Tert-butyl (R)-1-amino-3,3-difluoro-8-azaspiro[4.5]Decane-8-carboxylate |
2306252-50-4 | 98% | 500mg |
¥30459 | 2023-03-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1549891-1g |
Tert-butyl (R)-1-amino-3,3-difluoro-8-azaspiro[4.5]Decane-8-carboxylate |
2306252-50-4 | 98% | 1g |
¥40803 | 2023-03-11 |
tert-butyl (4R)-4-amino-2,2-difluoro-8-azaspiro[4.5]decane-8-carboxylate Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on tert-butyl (4R)-4-amino-2,2-difluoro-8-azaspiro[4.5]decane-8-carboxylate
Professional Introduction to Compound with CAS No. 2306252-50-4 and Product Name: tert-butyl (4R)-4-amino-2,2-difluoro-8-azaspiro[4.5]decane-8-carboxylate
The compound with the CAS number 2306252-50-4 and the product name tert-butyl (4R)-4-amino-2,2-difluoro-8-azaspiro[4.5]decane-8-carboxylate represents a significant advancement in the field of medicinal chemistry. This spirocyclic amine derivative has garnered considerable attention due to its unique structural features and promising biological activities. The compound belongs to a class of molecules that exhibit potential therapeutic value, particularly in the context of neurological disorders and inflammation.
At the core of its molecular structure lies a spirocyclic framework, which is a key feature contributing to its pharmacological properties. The spirocyclic core is composed of two fused rings, one of which is a seven-membered azaspiro ring and the other a five-membered decane ring. This configuration imparts rigidity to the molecule, enhancing its binding affinity to biological targets. The presence of fluorine atoms at the 2,2 positions further modulates the electronic properties of the molecule, influencing its metabolic stability and bioavailability.
The amine group at the 4-position is another critical feature that contributes to the compound's biological activity. This amine moiety can engage in hydrogen bonding interactions with biological targets, making it an attractive scaffold for drug design. Additionally, the (4R) stereochemistry of the amine group ensures optimal binding orientation, which is crucial for achieving high efficacy in biological systems.
The tert-butyl ester group at the 8-position serves as a protecting group, facilitating synthetic manipulations while maintaining the integrity of the core spirocyclic structure. This ester can be hydrolyzed under specific conditions to reveal the free carboxylic acid functionality, which can then be further functionalized for various applications. The overall structural complexity of this compound makes it a versatile tool for medicinal chemists seeking to develop novel therapeutics.
Recent research in medicinal chemistry has highlighted the importance of spirocyclic compounds in drug discovery. These molecules often exhibit high selectivity and potency due to their rigid scaffolds and unique binding modes. For instance, studies have shown that spirocyclic amines can effectively modulate enzyme activity by occupying specific binding pockets that are not accessible to linear analogs. This structural motif has been particularly successful in targeting enzymes involved in neurological disorders such as Alzheimer's disease and Parkinson's disease.
The incorporation of fluorine atoms into pharmaceutical candidates has been well-documented for its ability to enhance metabolic stability and binding affinity. In particular, fluoroalkyl groups can improve lipophilicity and reduce susceptibility to enzymatic degradation. The presence of two fluorine atoms in this compound not only enhances its pharmacokinetic properties but also contributes to its overall bioactivity profile.
In vitro studies have demonstrated that derivatives of this spirocyclic amine exhibit significant anti-inflammatory properties. The amine group interacts with inflammatory pathways by modulating key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central mediators of inflammation and pain responses, making them prime targets for therapeutic intervention. Additionally, the rigid spirocyclic core provides steric hindrance that prevents off-target interactions, thereby minimizing side effects.
Another area of interest is the potential application of this compound in treating neurological disorders. Preclinical studies have shown that spirocyclic amines can cross the blood-brain barrier effectively due to their favorable lipophilicity and size constraints. This property makes them ideal candidates for developing treatments against neurodegenerative diseases where blood-brain barrier penetration is a significant challenge.
The stereochemistry of the amine group plays a pivotal role in determining the biological activity of this compound. The (4R) configuration has been shown to be more effective than its enantiomer due to better interactions with biological targets. This highlights the importance of stereochemical control in drug design, where small changes in configuration can lead to significant differences in efficacy.
Synthetic strategies for preparing this compound have been optimized to ensure high yield and purity. The synthesis involves multi-step reactions starting from readily available precursors such as tert-butyl chloroformate and protected amino acids. Key steps include nucleophilic substitution reactions followed by cyclization under controlled conditions to form the spirocyclic core. The introduction of fluorine atoms is achieved through metal-catalyzed cross-coupling reactions, which are well-established methods for constructing complex organic molecules.
The pharmaceutical industry continues to invest heavily in developing novel compounds with improved pharmacological profiles. The unique combination of structural features in this compound makes it an attractive candidate for further development into a therapeutic agent. Ongoing research aims to explore its potential applications in treating inflammation-related diseases and neurodegenerative disorders by optimizing synthetic routes and evaluating its efficacy in preclinical models.
Future directions may include exploring analogs of this compound with modified substituents or different stereochemistries to enhance potency or selectivity further. Computational modeling techniques such as molecular docking can aid in rationalizing structure-activity relationships and guiding future modifications.
2306252-50-4 (tert-butyl (4R)-4-amino-2,2-difluoro-8-azaspiro[4.5]decane-8-carboxylate) Related Products
- 1334417-50-3(1-Piperidinecarboxylic acid, 3-(2-aminoethyl)-4,4-difluoro-, 1,1-dimethylethyl ester)
- 2306250-07-5(tert-butyl (5R)-5-amino-7,7-difluoro-2-azaspiro[3.4]octane-2-carboxylate)
- 1159982-61-2(Tert-butyl 5,5-difluoro-2,9-diazaspiro[5.5]undecane-2-carboxylate)
- 1334413-29-4(tert-Butyl 4,4-difluoro-3-(2-hydroxyethyl)piperidine-1-carboxylate)
- 2306253-80-3(tert-butyl (2S,4R)-4-amino-2-fluoro-8-azaspiro[4.5]decane-8-carboxylate)
- 2306278-12-4(tert-butyl 4-amino-2,2-difluoro-8-azaspiro[4.5]decane-8-carboxylate)
- 1780864-45-0(Tert-Butyl 11,11-difluoro-2,8-diazaspiro[5.5]undecane-2-carboxylate)
- 2306248-16-6(tert-butyl (5S)-5-amino-7,7-difluoro-2-azaspiro[3.4]octane-2-carboxylate)
- 2306246-24-0(tert-butyl (4S)-4-amino-2,2-difluoro-8-azaspiro[4.5]decane-8-carboxylate)
- 1159982-48-5(Tert-Butyl 5,5-difluoro-2,9-diazaspiro[5.5]undecane-9-carboxylate)